Cas no 926265-87-4 (2-(4-aminophenyl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(4-aminophenyl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 926265-87-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD11844252
• CID: 1077655
• PubChem ID: 16770712
• Update Time: 2025-04-20

2-(4-aminophenyl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• [4-(2-Oxo-2-pyrrolidin-1-ylethyl)phenyl]amine hydrochloride
• 2-(4-aminophenyl)-1-pyrrolidin-1-ylethanone
• 4-(2-oxo-2-pyrrolidin-1-ylethyl)aniline
• BB 0246516
• A1-23911
• F2189-0498
• 2-(4-Aminophenyl)-1-(pyrrolidin-1-yl)ethan-1-one
• 926265-87-4
• 926265-87-4 (free base)
• OZDIAFWIIAECIL-UHFFFAOYSA-N
• 4-[2-oxo-2-(1-pyrrolidinyl)ethyl]aniline
• AKOS000111629
• CS-0247134
• EN300-35776
• FT-0683064
• SCHEMBL1883404
• DTXSID50588166
• 2-(4-Amino-phenyl)-1-pyrrolidin-1-yl-ethanon e
• G22217
• DA-40467
• ALBB-010250
• 4-(2-oxo-2-pyrrolidin-1-ylethyl)aniline hydrochloride
• 2-(4-aminophenyl)-1-(pyrrolidin-1-yl)ethan-1-one

• MDL： MFCD11844252
• Inchi： 1S/C12H16N2O/c13-11-5-3-10(4-6-11)9-12(15)14-7-1-2-8-14/h3-6H,1-2,7-9,13H2
• InChI Key： OZDIAFWIIAECIL-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)N)N1CCCC1

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 1.95280

2-(4-aminophenyl)-1-(pyrrolidin-1-yl)ethan-1-one Security Information

• HazardClass：IRRITANT